Cas no 880811-74-5 (N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide
• CAS No: 880811-74-5
• MF: C₁₈H₁₆N₄O₄
• MW: 352.344043731689
• CID: 5422017
• Update Time: 2025-06-09

N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

• Inchi： 1S/C18H16N4O4/c23-17(19-12-7-8-15-16(10-12)26-11-25-15)6-3-9-22-18(24)13-4-1-2-5-14(13)20-21-22/h1-2,4-5,7-8,10H,3,6,9,11H2,(H,19,23)
• InChI Key： FFSPBTJWGQPZRF-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCC(NC2=CC=C3OCOC3=C2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide (CAS No. 880811-74-5)

The compound N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide (CAS No. 880811-74-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzodioxole moiety with a benzotriazinone core linked via a butanamide bridge. This molecular design suggests potential applications in targeting specific biological pathways, making it a subject of interest for drug discovery and development.

Recent trends in scientific literature highlight a growing focus on small-molecule inhibitors and enzyme modulators, areas where N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide may play a role. Researchers are particularly intrigued by its benzotriazinone component, a scaffold known for its versatility in medicinal chemistry. The 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl group is frequently associated with kinase inhibition and protein-protein interaction disruption, aligning with current investigations into targeted therapies for complex diseases.

The benzodioxole portion of the molecule contributes to its pharmacokinetic properties, potentially enhancing metabolic stability and membrane permeability. This characteristic addresses a critical challenge in drug design - achieving optimal bioavailability while maintaining therapeutic efficacy. Computational studies of CAS 880811-74-5 suggest favorable drug-likeness parameters, including appropriate Lipinski's rule of five compliance, which explains the compound's prominence in virtual screening campaigns.

From a synthetic chemistry perspective, the construction of N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide presents interesting challenges that have stimulated methodological advancements. The convergent synthesis typically involves amide bond formation strategies between the benzodioxol-5-amine and 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanoic acid precursors. Recent publications have explored green chemistry approaches to this synthesis, reflecting the pharmaceutical industry's shift toward sustainable practices.

Analytical characterization of 880811-74-5 employs advanced techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods confirm the compound's structural integrity and purity, essential for reliable biological evaluation. The HPLC purity standards applied to this material typically exceed 98%, meeting rigorous requirements for preclinical studies.

In the context of current research priorities, N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide intersects with several cutting-edge themes. Its potential as a fragment-based drug discovery starting point aligns with the fragment-to-lead optimization strategies gaining traction in academic and industrial labs. Additionally, the compound's structural features may contribute to chemical biology tool development for probing cellular processes.

The safety profile of CAS 880811-74-5 has been preliminarily assessed through standard in vitro toxicity screens, showing promising results that warrant further investigation. These early findings position the compound as a viable candidate for more extensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a crucial step in the drug development pipeline.

Looking forward, the scientific community anticipates expanded research into the structure-activity relationships of N-(2H-1,3-benzodioxol-5-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide derivatives. Systematic modification of its core structure could unlock novel pharmacophores with enhanced selectivity and potency. Such efforts would build upon the foundation laid by current studies of this intriguing small molecule.